2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(3,4-dimethyl-6-oxopyridazin-1-yl)-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C14H14FN3O2/c1-9-7-14(20)18(17-10(9)2)8-13(19)16-12-6-4-3-5-11(12)15/h3-7H,8H2,1-2H3,(H,16,19)
• InChI Key: KCSIYSSRZYEPGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(N=C1C)CC(=O)NC2=CC=CC=C2F
• Molecular Formula: C14H14FN3O2
• Molecular Weight: 275.28 g/mol

Description

2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known by the name 'compound 1' and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide involves its ability to inhibit certain enzymes. This inhibition leads to a decrease in the activity of these enzymes, which can have various effects on biological processes. In addition, this compound has been shown to have anti-cancer properties, which may be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various experiments. This compound has been shown to have an effect on the activity of certain enzymes, which can have downstream effects on biological processes. It has also been shown to induce apoptosis in cancer cells, which can lead to the death of these cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide in lab experiments include its ability to inhibit certain enzymes and induce apoptosis in cancer cells. This compound has also been shown to have potential applications in the treatment of neurological disorders. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide. These include further studies on its potential applications in the treatment of neurological disorders and cancer. In addition, there is a need for further studies to determine its safety and efficacy in humans. Furthermore, the development of new synthesis methods and modifications of the compound may lead to improved properties and potential applications.

Synthesis Methods

The synthesis method of 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide involves the reaction of 2-fluoroaniline and 2-acetylpyridine with the use of a catalyst. The reaction mixture is then heated and stirred for a certain period of time, after which the product is obtained through filtration and purification processes. This synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide has been studied for its potential applications in scientific research. This compound has shown promising results in various studies, including its use as an inhibitor of certain enzymes and its potential anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.